Cas no 13230-03-0 (2-ethyl-5-nitro-1H-imidazole)

• Product Name: 2-ethyl-5-nitro-1H-imidazole
• CAS No: 13230-03-0
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• MDL: MFCD01721444
• CID: 158048
• PubChem ID: 83249
• Update Time: 2025-04-19

2-ethyl-5-nitro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-4-nitro-1H-imidazole
• 1H-Imidazole,2-ethyl-5-nitro-
• 1H-Imidazole,2-ethyl-4-nitro
• 2-ethyl-4-nitro-1(3)H-imidazole
• 2-ethyl-4-nitro-imidazol
• 2-ethyl-4-nitroimidazole
• EINECS 236-200-1
• Imidazole,2-ethyl-4-nitro
• Ai3-62152
• Imidazole, 2-ethyl-4-nitro-
• 2-Ethyl-5-nitro-1H-imidazole
• 1H-Imidazole, 2-ethyl-4-nitro-
• AKOS000276381
• AKOS006349677
• 13230-03-0
• SCHEMBL8813561
• SCHEMBL3965790
• DTXSID20157469
• NS00024201
• CS-0342491
• MFCD01721444
• SB32831
• MXNAZXOOFZKJEV-UHFFFAOYSA-N
• DB-089927
• 2-ethyl-5-nitro-1H-imidazole

• MDL： MFCD01721444
• Inchi： 1S/C5H7N3O2/c1-2-4-6-3-5(7-4)8(9)10/h3H,2H2,1H3,(H,6,7)
• InChI Key： MXNAZXOOFZKJEV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C(CC)N1)=O

Computed Properties

• Exact Mass: 141.05400
• Monoisotopic Mass: 141.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 74.5A^2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 382.1±15.0 °C at 760 mmHg
• Flash Point: 184.9°C
• Refractive Index: 1.574
• PSA: 74.50000
• LogP: 1.40350
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-ethyl-5-nitro-1H-imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)